Cas no 635731-97-4 (2-bromo-4-hydroxynicotinonitrile)

• Product Name: 2-bromo-4-hydroxynicotinonitrile
• CAS No: 635731-97-4
• MF: C₆H₃BrN₂O
• MW: 199.004820108414
• MDL: MFCD09038082
• CID: 960492
• PubChem ID: 2786693
• Update Time: 2025-05-28

2-bromo-4-hydroxynicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-hydroxynicotinonitrile
• 2-bromo-4-oxo-1H-pyridine-3-carbonitrile
• 2-bromo-3-cyano-4-hydroxypyridine
• 2-bromo-4-hydroxy-nicotinonitrile
• SCHEMBL2950978
• 2-BROMO-4-HYDROXYPYRIDINE-3-CARBONITRILE
• SB53737
• PSCVYEBXCLQANK-UHFFFAOYSA-N
• AKOS006274692
• 2-Bromo-4-oxo-1,4-dihydropyridine-3-carbonitrile
• CS-0047472
• W13343
• 635731-97-4
• 98645-46-6
• MFCD09038082
• AS-61064
• DTXSID10383033
• DB-027852

• MDL： MFCD09038082
• Inchi： 1S/C6H3BrN2O/c7-6-4(3-8)5(10)1-2-9-6/h1-2H,(H,9,10)
• InChI Key： PSCVYEBXCLQANK-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C(C=CN1)=O

Computed Properties

• Exact Mass: 197.94300
• Monoisotopic Mass: 197.94288g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 52.9Ų

Experimental Properties

• Density: 1.84
• Boiling Point: 242.6°C at 760 mmHg
• Flash Point: 100.5°C
• Refractive Index: 1.633
• PSA: 56.91000
• LogP: 1.42138